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This technical guide delves into the foundational early 20th-century research on cupronickel

alloys, providing a detailed examination of the experimental methodologies, quantitative

findings, and the logical progression of scientific understanding that established these materials

as critical for marine and industrial applications. The focus is on the seminal works that first

systematically investigated the corrosion resistance and mechanical properties of these alloys,

offering a resource for modern researchers to understand the historical context and

experimental basis of this important class of materials.

Introduction to Early Cupronickel Research
The turn of the 20th century marked a significant period in the scientific investigation of non-

ferrous alloys. While cupronickel, a copper-nickel alloy, had been known and used for centuries

in various forms such as "white copper" in ancient China, the early 1900s saw the first

systematic studies to quantify its properties and understand the influence of its composition.[1]

This era of research was driven by the increasing demands of naval and industrial applications,

particularly for materials that could withstand the corrosive effects of seawater in condenser

tubes and piping systems.

Early investigations focused on the binary copper-nickel system, but soon expanded to include

the effects of additional alloying elements. A pivotal moment in this research was the discovery

of the profound impact of small additions of iron and manganese on the corrosion resistance of
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these alloys. This guide will explore the key experiments and data that underpinned these

discoveries.

Foundational Research on Corrosion Resistance
A cornerstone of early cupronickel research was the work of G. D. Bengough and R. May,

whose "Seventh Report to the Corrosion Research Committee of the Institute of Metals" in

1924 laid the groundwork for understanding the corrosion mechanisms of copper alloys in

marine environments. Their work was instrumental in developing standardized methods for

corrosion testing.

The Bengough and May Jet Impingement Test
Recognizing the limitations of simple immersion tests, Bengough and May developed a jet

impingement apparatus to simulate the erosive effects of rapidly flowing seawater containing

entrained air bubbles on condenser tubes. This experimental setup became a standard for

evaluating the performance of alloys under conditions that mimicked real-world service.

Experimental Protocol: Bengough and May Jet Impingement Test (1924)

Apparatus: A jet of seawater, containing a controlled volume of air bubbles of a specified

size, was directed at the surface of the alloy specimen.

Test Solution: Natural seawater was used as the primary corrosive medium.

Flow Velocity: The velocity of the seawater jet was a critical parameter and was controlled to

simulate service conditions in condenser tubes.

Aeration: A key innovation was the introduction of a known quantity of air into the seawater

jet to study the combined effects of erosion and oxidation.

Specimen Preparation: The alloy samples were machined to a standard size and surface

finish to ensure reproducibility of the tests.

Corrosion Assessment: The extent of corrosion was determined by measuring the depth of

pitting and the loss of mass of the specimen over a defined test period.
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The Role of Iron and Manganese: The Research of
G. L. Bailey (1951)
Building on the foundation laid by earlier researchers, G. L. Bailey's work in the mid-20th

century systematically investigated the influence of iron and manganese on the properties of

cupronickel alloys. His 1951 paper, "Copper-Nickel-Iron Alloys in Sea Water," published in the

Journal of the Institute of Metals, is a landmark study that provided a wealth of quantitative data
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and established the optimal compositions for the now-common 90/10 and 70/30 cupronickel

alloys.

Bailey's research demonstrated that the addition of iron significantly improved the resistance of

cupronickel to impingement corrosion in seawater. He also explored the effects of heat

treatment on these modified alloys.

Experimental Protocol: Alloy Preparation and Testing (Bailey, 1951)

Alloy Preparation: A series of copper-nickel alloys with varying percentages of iron and

manganese were prepared. The alloys were typically melted in a high-frequency induction

furnace and cast into ingots. The ingots were then hot-rolled and cold-drawn to produce

specimens of the desired dimensions.

Mechanical Testing: Tensile tests were conducted on annealed and cold-worked specimens

to determine properties such as ultimate tensile strength (UTS), proof stress (yield strength),

and elongation.

Corrosion Testing: The alloys were subjected to various corrosion tests, including the jet

impingement test (based on the Bengough and May design) and long-term immersion tests

in seawater at different locations.

Metallographic Examination: The microstructure of the alloys was examined using optical

microscopy to understand the distribution of phases and the effects of alloying additions and

heat treatment.

Quantitative Data from Bailey's Research
The following tables summarize some of the key quantitative findings from Bailey's 1951 paper,

showcasing the impact of iron content on the mechanical and corrosion properties of 90/10 and

70/30 cupronickel alloys.

Table 1: Mechanical Properties of 90/10 Cupronickel Alloys with Varying Iron Content

(Annealed Condition)
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Alloy Composition
(wt. %)

0.2% Proof Stress
(tons/sq. in.)

Ultimate Tensile
Strength (tons/sq.
in.)

Elongation (%)

90 Cu, 10 Ni, 0.5 Fe 8.5 21.0 45

90 Cu, 10 Ni, 1.0 Fe 9.0 22.5 42

90 Cu, 10 Ni, 1.5 Fe 9.5 23.5 40

90 Cu, 10 Ni, 2.0 Fe 10.0 24.0 38

Table 2: Impingement Corrosion of 90/10 Cupronickel Alloys in Seawater

Alloy Composition (wt. %) Mean Depth of Attack (mm/year)

90 Cu, 10 Ni, 0.5 Fe 0.85

90 Cu, 10 Ni, 1.0 Fe 0.25

90 Cu, 10 Ni, 1.5 Fe 0.10

90 Cu, 10 Ni, 2.0 Fe 0.08

Table 3: Mechanical Properties of 70/30 Cupronickel Alloys with Varying Iron Content

(Annealed Condition)

Alloy Composition
(wt. %)

0.2% Proof Stress
(tons/sq. in.)

Ultimate Tensile
Strength (tons/sq.
in.)

Elongation (%)

70 Cu, 30 Ni, 0.5 Fe 10.5 27.0 48

70 Cu, 30 Ni, 1.0 Fe 11.0 28.5 45

70 Cu, 30 Ni, 2.0 Fe 12.0 30.0 42
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Early Understanding of the Protective Film
A significant outcome of this early research was the understanding that the excellent corrosion

resistance of cupronickel alloys in seawater is due to the formation of a thin, adherent, and

protective surface film. While the detailed composition and structure of this film were not fully

elucidated until later with more advanced analytical techniques, early researchers correctly

hypothesized its crucial role. Bailey's work, in particular, suggested that the presence of iron in

the alloy modifies the properties of this protective layer, making it more resilient to the erosive

forces of flowing seawater.

Conclusion
The early 20th-century research on cupronickel alloys, spearheaded by investigators like

Bengough, May, and Bailey, was characterized by a systematic and quantitative approach to

materials science. Their development of novel experimental techniques, such as the jet

impingement test, and their meticulous documentation of the effects of alloying additions,

provided the essential knowledge base for the widespread and successful application of these

alloys in demanding marine and industrial environments. This foundational work not only led to

the optimization of the 90/10 and 70/30 cupronickel compositions that are still in use today but

also established fundamental principles of corrosion science that continue to be relevant in

modern materials research.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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